Cas no 1197530-53-2 (1-(6-chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(6-chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide
• CAS No: 1197530-53-2
• MF: C₁₈H₁₉ClN₄O₂
• MW: 358.822062730789
• CID: 5763137
• PubChem ID: 45910043
• Update Time: 2025-10-12

1-(6-chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034420729
• 1-(6-chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide
• EN300-26603126
• Z512965114
• 1197530-53-2

• Inchi： 1S/C18H19ClN4O2/c1-12-2-5-16(21-10-12)22-17(24)13-6-8-23(9-7-13)18(25)14-3-4-15(19)20-11-14/h2-5,10-11,13H,6-9H2,1H3,(H,21,22,24)
• InChI Key： SYGKZRWJEYTUKK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N1CCC(C(NC2C=CC(C)=CN=2)=O)CC1)=O

Computed Properties

• Exact Mass: 358.1196536g/mol
• Monoisotopic Mass: 358.1196536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 1-(6-chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide

1-(6-Chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide: A Comprehensive Overview

1-(6-Chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide, also known by its CAS number CAS No. 1197530-53-2, is a complex organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a pyridine moiety, and a carboxamide group. The presence of chlorine and methyl substituents further enhances its chemical versatility, making it a subject of interest in both academic and industrial settings.

The molecular structure of this compound is particularly noteworthy due to the strategic placement of functional groups. The 6-chloropyridine ring introduces electronic effects that can influence the compound's reactivity and stability. Similarly, the 5-methylpyridin group contributes to the overall aromaticity and potential for hydrogen bonding interactions. These features make the compound a promising candidate for applications in drug design, where fine-tuning of molecular properties is crucial for achieving desired pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of this compound with greater accuracy. For instance, studies using molecular docking techniques have suggested that this compound may exhibit binding affinity towards certain protein targets, such as kinases or G-protein coupled receptors (GPCRs). This aligns with its structural features, which include regions of high electron density and potential hydrogen bonding capabilities.

In addition to its biological implications, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of the piperidine ring and the subsequent functionalization with pyridine derivatives require precise control over reaction conditions. Recent research has focused on developing more efficient synthetic pathways, including the use of catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only improve yield but also reduce environmental impact, aligning with current trends towards sustainable chemistry practices.

The application of this compound extends beyond traditional pharmaceutical research. Its unique electronic properties make it a candidate for use in materials science, particularly in the development of new semiconducting materials or advanced polymers. Preliminary studies have shown that incorporating this compound into polymer matrices can enhance their thermal stability and mechanical properties, opening up possibilities for its use in high-performance materials.

Furthermore, the compound's ability to form stable complexes with metal ions has sparked interest in its potential application as a ligand in coordination chemistry. This property could be exploited in catalysis or sensor technology, where selective binding of metal ions is essential for functionality.

In conclusion, 1-(6-Chloropyridine-3-carbonyl)-N-(5-methylpyridin-2-yl)piperidine-4-carboxamide (CAS No. 1197530-53-2) stands out as a multifaceted compound with diverse applications across various scientific domains. Its intricate structure not only offers opportunities for chemical innovation but also serves as a platform for exploring novel biological and materials-based solutions. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.